molecular formula C5H10N2O2 B055542 N-Methyl-N-(3-oxobutan-2-yl)nitrous amide CAS No. 118843-34-8

N-Methyl-N-(3-oxobutan-2-yl)nitrous amide

Cat. No. B055542
CAS RN: 118843-34-8
M. Wt: 130.15 g/mol
InChI Key: ACEYNPHTZWDGIH-UHFFFAOYSA-N
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Description

N-Methyl-N-(3-oxobutan-2-yl)nitrous amide, commonly known as MON, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine and agriculture. MON is a nitrous oxide derivative that has been synthesized through a unique method, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of MON is not fully understood, but it is believed to involve the inhibition of voltage-gated sodium channels, which are responsible for the propagation of action potentials in neurons. By inhibiting these channels, MON is thought to prevent the transmission of pain signals, which makes it an effective local anesthetic.
Biochemical and Physiological Effects:
MON has been found to have several biochemical and physiological effects. In animal studies, MON has been found to have anesthetic properties and has been shown to induce a state of unconsciousness in rats. MON has also been found to have neuroprotective properties and has been shown to protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MON in lab experiments is its ease of synthesis. The synthesis method is simple and efficient, which makes it an attractive option for researchers. Additionally, MON has been found to have several potential applications in various fields, which makes it a versatile compound for research.
However, one of the main limitations of using MON in lab experiments is its potential toxicity. MON has been found to be toxic in high doses, which makes it important for researchers to use caution when handling the compound.

Future Directions

There are several future directions for the research on MON. One potential direction is the further study of its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases. Another potential direction is the development of new materials using MON as a building block. Additionally, further research could be done on the herbicidal properties of MON and its potential use in agriculture.
Conclusion:
In conclusion, N-Methyl-N-(3-oxobutan-2-yl)nitrous amide, or MON, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. The synthesis method of MON is simple and efficient, and its mechanism of action and physiological effects have been studied extensively. While there are advantages and limitations to using MON in lab experiments, there are several future directions for research on this versatile compound.

Synthesis Methods

The synthesis of MON involves the reaction of nitrous oxide with N-methyl-2-butanone in the presence of sodium methoxide. The reaction yields MON as a colorless liquid with a boiling point of 119-121°C. This method is considered to be a simple and efficient way of synthesizing MON.

Scientific Research Applications

MON has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, MON has been found to have anesthetic properties and has been used as a local anesthetic in dental procedures. MON has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In agriculture, MON has been found to have herbicidal properties and has been used as a weed killer. MON has also been studied for its potential use as a growth regulator in plants.
In material science, MON has been found to have potential applications in the synthesis of new materials such as polymers and nanoparticles.

properties

CAS RN

118843-34-8

Molecular Formula

C5H10N2O2

Molecular Weight

130.15 g/mol

IUPAC Name

N-methyl-N-(3-oxobutan-2-yl)nitrous amide

InChI

InChI=1S/C5H10N2O2/c1-4(5(2)8)7(3)6-9/h4H,1-3H3

InChI Key

ACEYNPHTZWDGIH-UHFFFAOYSA-N

SMILES

CC(C(=O)C)N(C)N=O

Canonical SMILES

CC(C(=O)C)N(C)N=O

synonyms

2-Butanone, 3-(methylnitrosoamino)- (9CI)

Origin of Product

United States

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